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Chemical Profile of Triafur

For a quick reference, here are the core identifiers and structural details of Triafur:

Property Description

IUPAC Name 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amine [1]

CAS Number 712-68-5 [1]

Molecular Formula C₆H₄N₄O₃S [1]

Molecular Weight 212.19 g/mol [1]

Structure A 1,3,4-thiadiazole ring linked to a 5-nitrofuran ring [1]

SMILES C1=C(OC(=C1)N+[O-])C2=NN=C(S2)N [1]

Mode of Action Binds to tubulin, disrupting microtubule assembly and mitosis [1]

Recommended Storage & Handling Guidelines

Based on its structural features, you should establish and validate the following storage conditions.
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General Storage Conditions: Store as a solid in a cool, dry, and dark place. A refrigerator at 2-8°C
is often a suitable starting point for long-term storage of research compounds [2].
Container: Use a tightly sealed, light-resistant container (e.g., amber glass vial) to protect from

moisture and light-induced degradation, which is a concern for nitrofuran derivatives [1].
Handling: Standard personal protective equipment (PPE) including a lab coat, gloves, and safety

glasses is recommended.

Experimental Workflow for Stability Assessment

For a systematic study, you can adapt the following high-level workflow. The diagram below outlines the key

phases.
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Start: Stability Study Design

Define study parameters:
-Temperature

-Humidity
-Light exposure

-Time points

Prepare sample aliquots
in appropriate vials

Place samples in
controlled stability chambers

Withdraw samples
at predetermined intervals

Perform analytical testing

Analyze data for
decomposition products

Establish degradation profile

Determine optimal
storage conditions
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Finalize SOPs for handling

Document & Report

Click to download full resolution via product page

Frequently Asked Questions

Here are some anticipated questions and troubleshooting tips based on common lab challenges.

What is the primary stability concern with Triafur? The nitrofuran moiety in its structure can be

sensitive to light and hydrolysis [1]. Decomposition can lead to loss of activity and invalidate

experimental results.

How should I prepare a stock solution of Triafur? The search results do not specify a preferred

solvent. You will need to experimentally determine solubility in common solvents like DMSO,

methanol, or buffers. Prepare small, aliquoted stock solutions to avoid repeated freeze-thaw cycles.

My experimental results with Triafur are inconsistent. What could be the cause? This could

indicate compound degradation. First, check the integrity of your stock powder and solutions using an

analytical technique like HPLC or TLC and compare against a fresh standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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